Cas no 76167-88-9 (2H-Tetrazole,5-[2-(2-chlorophenoxy)ethyl]-)

• Product Name: 2H-Tetrazole,5-[2-(2-chlorophenoxy)ethyl]-
• CAS No: 76167-88-9
• MF: C₉H₉ClN₄O
• MW: 224.646960020065
• CID: 573349
• PubChem ID: 3059152
• Update Time: 2025-04-19

2H-Tetrazole,5-[2-(2-chlorophenoxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole,5-[2-(2-chlorophenoxy)ethyl]-
• 5-[2-(2-chlorophenoxy)ethyl]-2H-tetrazole
• 1H-Tetrazole, 5-(2-(2-chlorophenoxy)ethyl)-
• 5-(2-(2-Chlorophenoxy)ethyl)-1H-tetrazole
• AC1MHWZE
• AC1Q3KG0
• AG-H-03872
• CTK5E2549
• LS-149096
• DTXSID20227035
• 76167-88-9

• Inchi： 1S/C9H9ClN4O/c10-7-3-1-2-4-8(7)15-6-5-9-11-13-14-12-9/h1-4H,5-6H2,(H,11,12,13,14)
• InChI Key： DMFPLPUKHHORCV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OCCC1N=NNN=1

Computed Properties

• Exact Mass: 224.04600
• Monoisotopic Mass: 224.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Density: 1.398
• Boiling Point: 421.3°C at 760 mmHg
• Flash Point: 208.6°C
• Refractive Index: 1.609
• PSA: 63.69000
• LogP: 1.47460